9-methyl-6-{5-[6-(trifluoromethyl)pyridazin-3-yl]-octahydropyrrolo[3,4-c]pyrrol-2-yl}-9H-purine
Description
This compound features a purine core substituted at position 9 with a methyl group and at position 6 with a bicyclic octahydropyrrolo[3,4-c]pyrrole moiety. The pyrrolopyrrole system is further functionalized at position 5 with a 6-(trifluoromethyl)pyridazin-3-yl group.
Properties
IUPAC Name |
9-methyl-6-[2-[6-(trifluoromethyl)pyridazin-3-yl]-1,3,3a,4,6,6a-hexahydropyrrolo[3,4-c]pyrrol-5-yl]purine | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17F3N8/c1-26-9-23-14-15(26)21-8-22-16(14)28-6-10-4-27(5-11(10)7-28)13-3-2-12(24-25-13)17(18,19)20/h2-3,8-11H,4-7H2,1H3 | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OTAUESCUQZWGGT-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=NC2=C1N=CN=C2N3CC4CN(CC4C3)C5=NN=C(C=C5)C(F)(F)F | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17F3N8 | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
390.4 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Biological Activity
The compound 9-methyl-6-{5-[6-(trifluoromethyl)pyridazin-3-yl]-octahydropyrrolo[3,4-c]pyrrol-2-yl}-9H-purine represents a novel class of purine derivatives with potential therapeutic applications. This article discusses its biological activity, focusing on its anticancer properties, mechanism of action, and relevant research findings.
Chemical Structure and Properties
The compound is characterized by the following structural features:
- A purine core with a methyl group at position 9.
- A trifluoromethyl-substituted pyridazine moiety.
- An octahydropyrrolo[3,4-c]pyrrol structure linked to the purine.
This complex structure is hypothesized to enhance its biological activity through multiple interaction pathways with biological targets.
Anticancer Activity
Recent studies have evaluated the cytotoxic effects of this compound against various cancer cell lines. The following table summarizes key findings from in vitro assays:
| Cell Line | IC50 (µM) | Reference Compounds | IC50 of Reference (µM) |
|---|---|---|---|
| Huh7 (Liver) | 14.2 | 5-Fluorouracil | 30.6 |
| MCF7 (Breast) | 17.9 | Fludarabine | 28.4 |
| HCT116 (Colon) | 23.6 | Cladribine | 2.4 |
These results indicate that the compound exhibits significant cytotoxicity, outperforming established chemotherapy agents like 5-Fluorouracil and Fludarabine in specific cases .
The proposed mechanism for the anticancer activity of this compound involves:
- Inhibition of DNA synthesis : The purine structure is integral to nucleic acid synthesis, suggesting that interference with DNA replication may occur.
- Induction of apoptosis : Preliminary studies indicate that treated cancer cells undergo programmed cell death, a crucial pathway in cancer therapy.
- Targeting specific signaling pathways : The trifluoromethyl group may enhance binding affinity to key enzymes or receptors involved in tumor growth and survival.
Case Studies
- Hepatocellular Carcinoma (HCC) : In a study involving Huh7 cells, the compound demonstrated an IC50 value significantly lower than traditional treatments, indicating its potential as a more effective therapeutic agent for liver cancer.
- Breast Cancer Models : MCF7 cell line studies showed that the compound not only inhibited cell proliferation but also affected cell cycle progression, leading to increased apoptosis rates compared to controls.
Comparison with Similar Compounds
Key Observations:
Purine Substitution :
- The target compound and BI99808 both feature a methyl group at position 9 of the purine, which may reduce steric hindrance compared to BI99429’s bulkier 2-methoxyethyl group.
- BI99003 lacks a purine core, instead incorporating a triazolo-pyridazine system, which alters electronic properties and binding interactions.
Pyrrolopyrrole Functionalization: The target compound’s 6-(trifluoromethyl)pyridazine substituent distinguishes it from sulfonyl-containing analogs (e.g., BI99429, BI99808). The CF₃ group likely increases membrane permeability compared to polar sulfonyl groups .
Molecular Weight Trends :
- The target compound’s estimated molecular weight (~450) is higher than BI99429 (418.47) and BI99808 (428.51), primarily due to the trifluoromethylpyridazine group. Increased molecular weight may influence pharmacokinetic properties such as absorption and distribution.
Hypothetical Advantages and Limitations of the Target Compound
- The bicyclic pyrrolopyrrole linker may restrict rotational freedom, improving binding specificity compared to monocyclic linkers in analogs.
- Limitations: Higher molecular weight and lipophilicity could reduce aqueous solubility, necessitating formulation optimization. Limited empirical data on this specific compound’s bioactivity or toxicity (based on provided evidence) underscores the need for further experimental validation.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
